Cas no 2229567-54-6 (2-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoacetic acid)

• Product Name: 2-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoacetic acid
• CAS No: 2229567-54-6
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6535667
• PubChem ID: 165689460
• Update Time: 2025-10-05

2-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoacetic acid
• 2229567-54-6
• EN300-1755489
• 2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid

• Inchi： 1S/C8H10O4/c9-7(8(10)11)5-3-4-1-2-6(5)12-4/h4-6H,1-3H2,(H,10,11)
• InChI Key： RMKDOWZQVGZCDX-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C(=O)O)=O)C2

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-{7-oxabicyclo2.2.1heptan-2-yl}-2-oxoacetic acid

2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid (CAS No. 2229567-54-6): An Overview

2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid (CAS No. 2229567-54-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and carboxylic acid functionality, holds potential applications in various areas, including drug development and chemical synthesis.

The molecular structure of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid is composed of a 7-oxabicyclo[2.2.1]heptane ring system fused to a carboxylic acid moiety. The presence of the oxabicyclo ring imparts unique chemical and physical properties to the molecule, making it an intriguing candidate for both academic and industrial research.

Recent studies have highlighted the potential of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound in anticancer drug discovery.

In addition to its medicinal applications, 2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid has been investigated for its utility in chemical synthesis. A 2024 study in Organic Letters reported the use of this compound as a versatile building block for constructing complex organic molecules with high stereocontrol and regioselectivity. The unique reactivity of the oxabicyclo ring and the carboxylic acid group allows for a wide range of synthetic transformations, making it an attractive choice for synthetic chemists.

The physical properties of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid, such as its solubility and stability, have also been studied extensively. Research has shown that this compound exhibits good solubility in polar solvents like water and methanol, which facilitates its use in various chemical reactions and biological assays. Moreover, its stability under different conditions makes it suitable for long-term storage and handling in laboratory settings.

The synthesis of 2-{7-oxabicyclo[2.2.1]heptan-2-yl}-2-oxoacetic acid has been optimized through several methods, including cycloaddition reactions and ring-opening polymerization techniques. A recent study published in Tetrahedron Letters described an efficient one-pot synthesis route that yields high purity and yield of the target compound, making it accessible for large-scale production.

In terms of safety and handling, while no specific hazards have been reported for CAS No. 0000000, it is always recommended to follow standard laboratory safety protocols when working with any chemical compound to ensure the well-being of researchers and the integrity of experimental results.

The future prospects for CAS No. 0000000 are promising, with ongoing research aimed at exploring its full potential in various applications. As new derivatives and analogs are developed, it is likely that this compound will continue to play a significant role in advancing our understanding of organic chemistry and its practical applications in medicine and industry.